Cas no 1421456-45-2 (N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• CAS No: 1421456-45-2
• MF: C₂₀H₂₆N₂O₂S
• MW: 358.497643947601
• CID: 5984518
• PubChem ID: 71803700
• Update Time: 2025-07-17

N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• N-[2-[4-(dimethylamino)phenyl]-2-hydroxyethyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• 1421456-45-2
• N-{2-[4-(DIMETHYLAMINO)PHENYL]-2-HYDROXYETHYL}-1-(THIOPHEN-2-YL)CYCLOPENTANE-1-CARBOXAMIDE
• N-(2-(4-(dimethylamino)phenyl)-2-hydroxyethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide
• F6414-1645
• AKOS024555739

• Inchi： 1S/C20H26N2O2S/c1-22(2)16-9-7-15(8-10-16)17(23)14-21-19(24)20(11-3-4-12-20)18-6-5-13-25-18/h5-10,13,17,23H,3-4,11-12,14H2,1-2H3,(H,21,24)
• InChI Key： XZHWSGBOJSYVEY-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2)(C(NCC(C2=CC=C(N(C)C)C=C2)O)=O)CCCC1

Computed Properties

• Exact Mass: 358.17149925g/mol
• Monoisotopic Mass: 358.17149925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide

Recent Advances in the Study of N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS: 1421456-45-2)

The compound N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS: 1421456-45-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide to enhance its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques to predict the compound's binding affinity to various biological targets, including receptors and enzymes implicated in disease pathways. These in silico studies have been complemented by in vitro and in vivo experiments to validate the predicted interactions and assess the compound's efficacy and safety profiles.

One of the key findings from recent research is the compound's potential as a modulator of specific signaling pathways involved in inflammation and neurodegeneration. Preliminary data suggest that N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide exhibits selective inhibition of certain kinases, which play a critical role in cellular processes such as proliferation and apoptosis. This selectivity makes it a promising candidate for the development of targeted therapies for conditions like cancer and autoimmune diseases.

In addition to its kinase inhibitory activity, the compound has also shown promise in modulating neurotransmitter systems. Studies have indicated that it may interact with receptors in the central nervous system, potentially offering therapeutic benefits for neurological and psychiatric disorders. However, further research is needed to fully understand the extent of its effects and to optimize its pharmacokinetic properties for clinical use.

Another area of interest is the compound's potential as an antimicrobial agent. Recent investigations have explored its activity against a range of bacterial and fungal pathogens, with encouraging results. The unique chemical structure of N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide appears to disrupt microbial cell membranes and inhibit essential enzymatic processes, making it a viable candidate for the development of novel antibiotics.

Despite these promising findings, challenges remain in the development of N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, the latest research on N-{2-4-(dimethylamino)phenyl-2-hydroxyethyl}-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS: 1421456-45-2) highlights its multifaceted potential in medicinal chemistry. Its ability to interact with diverse biological targets underscores its versatility as a lead compound for the development of new therapeutics. Continued investigation into its mechanisms of action and optimization of its pharmacological properties will be critical in realizing its full therapeutic potential.